Cas no 50816-66-5 (2-Propenoicacid, 2-methyl-, 1a,2,3,5a,7,8,8a,9,10,10a,-decahydro-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-3,9-diyl ester,[1aR-(1aR*,3S*,4Z,5aR*,8aR*,9R*,10aR*)]- (9CI))

2-Propenoicacid, 2-methyl-, 1a,2,3,5a,7,8,8a,9,10,10a,-decahydro-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-3,9-diyl ester,[1aR-(1aR*,3S*,4Z,5aR*,8aR*,9R*,10aR*)]- (9CI) structure
50816-66-5 structure
Product Name:2-Propenoicacid, 2-methyl-, 1a,2,3,5a,7,8,8a,9,10,10a,-decahydro-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-3,9-diyl ester,[1aR-(1aR*,3S*,4Z,5aR*,8aR*,9R*,10aR*)]- (9CI)
CAS No:50816-66-5
MF:C23H28O7
MW:416.464227676392
CID:385504
PubChem ID:5837431
Update Time:2025-04-19

2-Propenoicacid, 2-methyl-, 1a,2,3,5a,7,8,8a,9,10,10a,-decahydro-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-3,9-diyl ester,[1aR-(1aR*,3S*,4Z,5aR*,8aR*,9R*,10aR*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoicacid, 2-methyl-, 1a,2,3,5a,7,8,8a,9,10,10a,-decahydro-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-3,9-diyl ester,[1aR-(1aR*,3S*,4Z,5aR*,8aR*,9R*,10aR*)]- (9CI)
    • 2-Propenoicacid, 2-methyl-, 1a,2,3,5a,7,8,8a,9,10,10a,-decahydro-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]
    • erioflorin methacrylate
    • [(9Z)-4,9-dimethyl-14-methylidene-2-(2-methylprop-2-enoyloxy)-13-oxo-5,12-dioxatricyclo[9.3.0.04,6]tetradec-9-en-8-yl] 2-methylprop-2-enoate
    • NSC-251666
    • 50816-66-5
    • NSC251666
    • Q27106498
    • [(1R,2R,4R,6R,8S,9Z,11R)-4,9-Dimethyl-14-methylidene-2-(2-methylprop-2-enoyloxy)-13-oxo-5,12-dioxatricyclo[9.3.0.04,6]tetradec-9-en-8-yl] 2-methylprop-2-enoate
    • C09413
    • CHEBI:4834
    • DTXSID101098627
    • NSC 251666
    • 2-Propenoic acid, 2-methyl-, 1a,2,3,5a,7,8,8a,9,10,10a,-decahydro-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-3,9-diyl ester, [1aR-(1aR*,3S*,4Z,5aR*,8aR*,9R*,10aR*)]-
    • 2-Propenoic acid, 2-methyl-, 1a,2,3,5a,7,8,8a,9,10,10a,-decahydro-4,10a-dimethyl-8-methylene-7-oxooxireno(5,6)cyclodeca(1,2-b)furan-3,9-diyl ester, (1aR-(1aR*,3S*,4Z,5aR*,8aR*,9R*,10aR*))-
    • Inchi: 1S/C23H28O7/c1-11(2)20(24)27-15-9-18-23(7,30-18)10-17(29-21(25)12(3)4)19-14(6)22(26)28-16(19)8-13(15)5/h8,15-19H,1,3,6,9-10H2,2,4-5,7H3/b13-8-
    • InChI Key: DFCLHINCVSRYBX-JYRVWZFOSA-N
    • SMILES: O1C2CC(C(C)=CC3C(C(=C)C(=O)O3)C(CC12C)OC(C(=C)C)=O)OC(C(=C)C)=O |c:5|

Computed Properties

  • Exact Mass: 416.18400
  • Monoisotopic Mass: 416.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 867
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.4A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.2
  • Boiling Point: 544.5°C at 760 mmHg
  • Flash Point: 234.9°C
  • Refractive Index: 1.534
  • PSA: 91.43000
  • LogP: 2.95760

2-Propenoicacid, 2-methyl-, 1a,2,3,5a,7,8,8a,9,10,10a,-decahydro-4,10a-dimethyl-8-methylene-7-oxooxireno[5,6]cyclodeca[1,2-b]furan-3,9-diyl ester,[1aR-(1aR*,3S*,4Z,5aR*,8aR*,9R*,10aR*)]- (9CI) Related Literature

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